4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine is a complex organic compound characterized by its unique molecular structure. Its molecular formula is and it has a molecular weight of approximately 428.6 g/mol. The compound features a thiomorpholine ring, which is a six-membered ring containing a sulfur atom, along with a pyridine and oxadiazole moiety. This structural complexity suggests potential for diverse biological activities and applications in medicinal chemistry.
These features warrant further investigation to determine the potential biological activity of "4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine".
This information is based on the structure of the compound and does not constitute evidence of any specific biological activity.
The chemical reactivity of 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine is influenced by the presence of functional groups such as the oxadiazole and thiomorpholine rings. These groups can participate in various reactions including:
These reactions can be utilized to modify the compound for enhanced biological activity or to synthesize derivatives.
Research indicates that compounds similar to 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine exhibit various biological activities including:
The synthesis of 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine typically involves several steps:
The potential applications of 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine include:
Interaction studies are crucial for understanding how 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine interacts with biological targets. These studies may include:
Several compounds share structural similarities with 4-(5-{5-[(4-cyclohexylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}pyridin-2-yl)thiomorpholine, including:
| Compound Name | Molecular Formula | Key Features |
|---|---|---|
| 1-(3-chloro-5-{[4-(4-chlorothiophen)-5-(4-cyclohexylpiperazin)]thiazol}) | C17H23ClN4S2 | Contains thiazole instead of oxadiazole |
| Ethyl 6-[ (4-cyclohexylpiperazin)]methyl | C25H36N4O4 | Tetrahydropyrimidine core |
| N-[4-[ (5-tert-butyl-pyrazol)]methyl]piperazine | C23H26Cl2N6O3 | Different piperazine derivative |
These compounds highlight the unique aspects of 4-(5-{5-[ (4-cyclohexylpiperazin)]methyl}-1,2,4 oxadiazol), particularly its specific combination of rings which may contribute to distinct biological activities and pharmacological profiles compared to others in its class.